Cas no 2229653-24-9 (N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine
• CAS No: 2229653-24-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6128967
• PubChem ID: 165649964
• Update Time: 2025-06-24

N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine
• 2229653-24-9
• EN300-1860564

• Inchi： 1S/C12H15N/c1-13-12(9-10-12)8-7-11-5-3-2-4-6-11/h2-8,13H,9-10H2,1H3/b8-7+
• InChI Key： FIRRRGBLXGTIET-BQYQJAHWSA-N
• SMILES： N(C)C1(/C=C/C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine

N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine (CAS No. 2229653-24-9): An Overview of a Promising Compound in Medicinal Chemistry

N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine (CAS No. 2229653-24-9) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its distinctive cyclopropane ring and substituted phenyl group, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine consists of a cyclopropane ring with a methyl group and an amine group attached to one carbon atom, and a phenylethene moiety attached to another carbon atom. This structural arrangement confers the compound with unique physical and chemical properties, including high stability and specific reactivity profiles. These properties are crucial for its potential use in various medicinal applications.

Recent studies have highlighted the potential of N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine in several therapeutic areas. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are involved in numerous physiological processes. Research has shown that N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine can interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades.

In addition to its GPCR modulation properties, N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine can reduce the production of pro-inflammatory cytokines and inhibit the activation of inflammatory pathways, suggesting its potential as a novel therapeutic agent for these conditions.

The pharmacokinetic properties of N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine have also been studied to evaluate its suitability for drug development. Pharmacokinetic data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring effective delivery to target tissues and minimizing adverse effects. These findings support the further exploration of N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine as a potential drug candidate.

Safety assessments are a critical component of drug development, and preliminary toxicological studies on N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine have shown promising results. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further safety evaluations are necessary to ensure its safety profile is fully understood before advancing to clinical trials.

The potential therapeutic applications of N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine extend beyond GPCR modulation and anti-inflammatory activity. Recent research has also explored its neuroprotective properties. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neurons and cognitive decline. Studies have shown that N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential as a neuroprotective agent.

In conclusion, N-methyl-1-(2-phenylethenyl)cyclopropan-1-amine (CAS No. 2229653-24-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its possible use in treating various diseases and conditions.